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Compound of Interest

Compound Name: Dihydrotanshinone

Cat. No.: B163075

Essential Safety and Handling Guide for
Dihydrotanshinone

This guide provides crucial safety, handling, and disposal protocols for Dihydrotanshinone,
designed for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Classification

Dihydrotanshinone is classified with specific hazards that necessitate careful handling. The
primary routes of occupational exposure are inhalation and dermal contact.[1]

Hazard .

. GHS Code Description Source
Classification
Acute Toxicity, Oral H302 Harmful if swallowed. [21[3114]
Hazardous to the ) ]

) ) Very toxic to aquatic
Aquatic Environment, H400 i [1][2]114]

ife.

Acute Hazard
Hazardous to the Very toxic to aquatic
Aquatic Environment, H410 life with long lasting [3]
Long-term Hazard effects.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and essential barrier against exposure.[5] The following
equipment is mandatory when handling Dihydrotanshinone.

PPE Category Specification Rationale and Source

S Conforming to EN 166 (EU) or
Safety goggles with side-

Eye Protection hield NIOSH (US) standards to
shields.
protect against splashes.[3][6]

Inspect gloves prior to use.
Double gloving is
recommended. While specific
Hand Protection Chemical-resistant gloves. material is not cited, nitrile
gloves are a common choice

for handling chemical powders.

[2]13]15]

Impervious clothing (e.g., lab To protect skin from contact

Body Protection )
coat). with the substance.[2][6]

Use a NIOSH-approved
N95/N100 particulate

_ _ respirator or equivalent to
Required when handling ) )
_ _ _ o prevent inhalation of dust.[1][5]
Respiratory Protection powder or if ventilation is o
. If exposure limits are exceeded
inadequate. o
or irritation occurs, a full-face

respirator may be necessary.

[6]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical to minimize exposure and maintain
the integrity of the compound.

Step-by-Step Handling Protocol
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o Preparation: Before handling, ensure that an emergency eye-wash station and safety shower
are accessible.[2]

e Ventilation: Always handle Dihydrotanshinone in a well-ventilated area.[1][2] The use of a
chemical fume hood or other local exhaust ventilation is strongly recommended to control
airborne dust or aerosols.[1][3][7]

e Donning PPE: Put on all required PPE as specified in the table above before entering the
handling area.

e Handling the Compound:
o Avoid all direct contact with skin and eyes.[6][7]
o Avoid the formation and inhalation of dust and aerosols.[1][3][7]
o Do not eat, drink, or smoke in the handling area.[3][4]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.[3][7]

o Carefully remove and properly dispose of contaminated PPE.

Storage Conditions

» Keep the container tightly sealed.[2]

e Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[2]

o Recommended Storage Temperature:
o Powder: -20°C[2]

o In solvent: -80°C (for 1 year) or -20°C (for 6 months)[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b163075?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrotanshinone-I
https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrotanshinone-I
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717935200000007504084876823870095/D3330_MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D5379_EU_6N.pdf
https://www.echemi.com/sds/dihydrotanshinone-i-pd180521132246.html
https://www.tcichemicals.com/BE/en/sds/D5379_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrotanshinone-I
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717935200000007504084876823870095/D3330_MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D5379_EU_6N.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717935200000007504084876823870095/D3330_MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/25051m.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717935200000007504084876823870095/D3330_MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D5379_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0360/Dihydrotanshinone-I-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Accidental Release
Measures

In the event of a spill, immediate and appropriate action is required to contain the material and
protect personnel.

Spill Response Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[1][2]
» Ventilate: Ensure the area is well-ventilated.

o Wear Full PPE: Don all recommended personal protective equipment, including respiratory
protection.[2]

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Critically, prevent the
substance from entering drains or water courses.[2][6]

e Clean-up:

o Solid Spills: Carefully sweep or scoop up the material, avoiding dust generation.[1][3]
Place the collected material into a suitable, sealed, and clearly labeled container for
hazardous waste disposal.[3][6]

o Liquid Spills: Cover and absorb the spill with a non-combustible, inert material such as
diatomite or universal binders.[2][8] Collect the absorbed material and place it into the
designated hazardous waste container.

o Decontamination: Scrub the spill surface and any contaminated equipment with alcohol.[2][8]
All cleaning materials must also be disposed of as hazardous waste.

Disposal Plan

The overriding principle is that no activity should begin unless a plan for waste disposal has
been formulated.[9] Dihydrotanshinone and its containers must be disposed of as hazardous
waste.
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Step-by-Step Disposal Protocol

o Waste Segregation: Do not mix hazardous waste with non-hazardous waste.[10]

o Solid Waste: Collect unused Dihydrotanshinone powder, contaminated disposable PPE
(gloves, masks, lab coats), and cleaning materials in a designated, leak-proof, and clearly
labeled solid hazardous waste container.[8]

o Liquid Waste: Collect any solutions containing Dihydrotanshinone in a separate, labeled
liquid hazardous waste container. Ensure the container is compatible with the solvent
used.[8]

» Container Labeling: All waste containers must be sealed and clearly labeled with "Hazardous
Waste," the full chemical name "Dihydrotanshinone,” and all relevant hazard pictograms
(e.g., "Acute Toxicity," "Hazardous to the Environment").[8][11]

» Final Disposal: Arrange for the disposal of the hazardous waste through a licensed and
approved waste disposal company.[3][4][8] In-laboratory chemical deactivation is not
recommended without a validated protocol.[8] Do not dispose of Dihydrotanshinone down
the drain or in general trash.[6]

Workflow and Logic Diagrams

The following diagram illustrates the procedural workflow for safely handling
Dihydrotanshinone.
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Caption: Workflow for Handling Dihydrotanshinone Safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydrotanshinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163075#personal-protective-equipment-for-handling-
dihydrotanshinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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